2-(2-methoxyethyl)thiophene
Overview
Description
2-(2-Methoxyethyl)thiophene (2-MET) is a sulfur-containing heterocyclic compound that has been studied for its potential applications in scientific research. It has been used as a model compound for studying the effects of sulfur-containing heterocycles on the structure and reactivity of organic molecules. 2-MET has been studied for its potential use as a reagent in organic synthesis, as well as for its potential as a pharmaceutical agent.
Mechanism of Action
The mechanism of action of 2-(2-methoxyethyl)thiophene is not fully understood. However, it is believed that its sulfur-containing heterocyclic structure is responsible for its unique reactivity and biological activity. It is thought that the sulfur-containing heterocyclic structure of 2-(2-methoxyethyl)thiophene helps to stabilize its reactive intermediates, allowing it to react more efficiently with other molecules.
Biochemical and Physiological Effects
2-(2-methoxyethyl)thiophene has been studied for its potential biochemical and physiological effects. In animal studies, 2-(2-methoxyethyl)thiophene has been shown to reduce inflammation and improve insulin sensitivity. It has also been shown to have anti-cancer and anti-microbial activity. In addition, 2-(2-methoxyethyl)thiophene has been found to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
2-(2-methoxyethyl)thiophene is an ideal compound for laboratory experiments due to its relatively low cost and easy availability. It is also relatively stable and can be stored for long periods of time. However, 2-(2-methoxyethyl)thiophene can be toxic if handled improperly and its reactivity can be unpredictable.
Future Directions
The potential applications of 2-(2-methoxyethyl)thiophene are still being explored. Possible future directions for research include the development of new synthesis methods, the exploration of its potential uses as a pharmaceutical agent, and the investigation of its potential biochemical and physiological effects. In addition, further research could be conducted to investigate the mechanism of action of 2-(2-methoxyethyl)thiophene and to develop new ways to use it in organic synthesis.
Synthesis Methods
2-(2-methoxyethyl)thiophene can be synthesized in a variety of ways, including direct synthesis from thiophene, oxidative cyclization of o-methoxyethylbenzaldehyde, and a palladium-catalyzed coupling of o-methoxyethanol and thiophene. In the direct synthesis from thiophene, the thiophene is reacted with a strong oxidizing agent, such as potassium permanganate, to form 2-(2-methoxyethyl)thiophene. In the oxidative cyclization of o-methoxyethylbenzaldehyde, the aldehyde is reacted with a strong oxidizing agent, such as potassium permanganate, to form 2-(2-methoxyethyl)thiophene. In the palladium-catalyzed coupling of o-methoxyethanol and thiophene, the two reactants are combined in the presence of a palladium catalyst, such as Pd(PPh3)4, to form 2-(2-methoxyethyl)thiophene.
Scientific Research Applications
2-(2-methoxyethyl)thiophene has been used in a variety of scientific research applications, including as a model compound for studying the effects of sulfur-containing heterocycles on the structure and reactivity of organic molecules, as a reagent in organic synthesis, and as a pharmaceutical agent. It has also been used as a building block for the synthesis of other sulfur-containing heterocycles, such as thiophene-2-carboxaldehyde, thiophene-2-carboxylic acid, and thiophene-2-carboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(2-methoxyethyl)thiophene can be achieved through a three-step process involving the alkylation of thiophene with 2-bromoethyl methyl ether, followed by reduction and deprotection reactions.", "Starting Materials": [ "Thiophene", "2-bromoethyl methyl ether", "Lithium aluminum hydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Alkylation of Thiophene with 2-Bromoethyl Methyl Ether", "Thiophene is reacted with 2-bromoethyl methyl ether in the presence of a base such as sodium hydroxide to yield 2-(2-bromoethyl)thiophene.", "Step 2: Reduction of 2-(2-Bromoethyl)thiophene", "2-(2-bromoethyl)thiophene is reduced using lithium aluminum hydride in dry ether to yield 2-(2-ethyl)thiophene.", "Step 3: Deprotection of 2-(2-Ethyl)thiophene", "2-(2-ethyl)thiophene is deprotected using hydrochloric acid in methanol to yield 2-(2-methoxyethyl)thiophene." ] } | |
CAS RN |
51062-09-0 |
Product Name |
2-(2-methoxyethyl)thiophene |
Molecular Formula |
C7H10OS |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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